Cas no 56052-14-3 (Heptanoic acid, phenyl ester)

Heptanoic acid, phenyl ester structure
Heptanoic acid, phenyl ester structure
Product Name:Heptanoic acid, phenyl ester
CAS No:56052-14-3
MF:C13H18O2
MW:206.280824184418
CID:349969
PubChem ID:521712
Update Time:2025-04-19

Heptanoic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, phenyl ester
    • phenyl heptanoate
    • DTXSID40334715
    • Phenyl enanthate
    • phenylheptanoate
    • SCHEMBL539126
    • Phenyl heptanoate #
    • 56052-14-3
    • Inchi: 1S/C13H18O2/c1-2-3-4-8-11-13(14)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
    • InChI Key: USVUMWSMZMQXIZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCCCCC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Heptanoic acid, phenyl ester Related Literature

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